Plantaricin C19
Description
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
KYYGNGLSCSKKGCTVNWGQAFSCGVNRVATAGHHKC |
Origin of Product |
United States |
Classification and Microbial Origin of Plantaricin C19
Taxonomic Placement within Bacteriocin (B1578144) Families and Subclasses
Bacteriocins are diverse and are categorized into several classes based on their structure, molecular weight, and thermal stability. Plantaricin C19 is classified as a Class IIa bacteriocin . researchgate.net This class is also known as the pediocin-like bacteriocins.
Key characteristics of Class IIa bacteriocins include:
Small, heat-stable peptides: They are not post-translationally modified, distinguishing them from Class I bacteriocins (lantibiotics). mdpi.com
Conserved N-terminal region: They possess a highly conserved sequence at their N-terminus, typically -YYGNGL- or a similar motif like YGNGV. researchgate.netfrontiersin.org This region is crucial for their anti-listerial activity.
Anti-Listeria activity: A hallmark of this subclass is their potent inhibitory activity against various Gram-positive bacteria, particularly Listeria monocytogenes. mdpi.comnih.gov
This compound aligns with these characteristics, solidifying its placement within the Class IIa subgroup. researchgate.net
Producer Microorganisms: Specific Lactic Acid Bacteria Strains
The sole producer of this compound is the specific bacterial strain Lactobacillus plantarum C19 (now reclassified as Lactiplantibacillus plantarum C19). researchgate.netcdnsciencepub.com L. plantarum is a versatile species of lactic acid bacteria (LAB) known for producing a wide array of plantaricins. nih.govstorkapp.me
The producer strain, Lactobacillus plantarum C19, was originally isolated from fermented cucumbers. researchgate.netcdnsciencepub.comnih.gov The process of isolating and identifying such strains typically involves several microbiological and molecular techniques.
General Isolation and Identification Protocol:
Sample Collection: A sample, such as fermented cucumbers, is collected.
Enrichment and Plating: The sample is serially diluted and plated on a selective medium like De Man, Rogosa and Sharpe (MRS) agar (B569324), which is specifically formulated for the growth of lactobacilli. academicjournals.org
Colony Selection: Colonies exhibiting typical lactobacilli morphology are selected for further characterization.
Phenotypic Characterization: This involves a series of biochemical tests to confirm the identity of the isolate. sci-hub.st These tests include:
Gram Staining: To confirm the bacterium is Gram-positive. sci-hub.st
Catalase Test: Lactic acid bacteria are typically catalase-negative. sci-hub.st
Sugar Fermentation Profile: Assessing the ability of the isolate to ferment a panel of different sugars. L. plantarum is known for its ability to ferment a wide range of sugars. ui.ac.irui.ac.ir
Molecular Identification: For definitive identification, genetic methods are employed. A common technique is the Polymerase Chain Reaction (PCR) amplification of specific genes, such as the recA gene, which is a reliable marker for identifying L. plantarum. ui.ac.irui.ac.ir
Following this protocol, strain C19 was confirmed as Lactobacillus plantarum. researchgate.netcdnsciencepub.com
Lactobacillus plantarum is a remarkably adaptable microorganism found in a wide variety of ecological niches. nih.gov This adaptability is a key reason for its widespread presence in different environments.
The primary ecological niches for L. plantarum, including strains that produce bacteriocins like this compound, include:
Fermented Foods: This is the most common source. L. plantarum is frequently isolated from fermented vegetables (like cucumbers, sauerkraut, and kimchi), olives, sourdough, and some fermented meat and dairy products. nih.govnih.govresearchgate.net The isolation of the C19 strain from fermented cucumbers is a classic example of this niche. cdnsciencepub.comnih.gov
Plant Material: The species name "plantarum" reflects its association with plants. It can be found on the surfaces of fresh fruits and vegetables. nih.gov
Gastrointestinal Tract: L. plantarum is also a natural inhabitant of the human and animal gastrointestinal tract, where it is considered a probiotic. nih.govnih.gov
While the specific L. plantarum C19 strain was isolated from fermented cucumbers, the broader species is ubiquitous in environments rich in carbohydrates. nih.gov
Comparative Analysis with Related Bacteriocins (e.g., Pediocin-like bacteriocins)
This compound shares significant homology with other Class IIa (pediocin-like) bacteriocins, which are all characterized by a conserved N-terminal region responsible for their potent antimicrobial activity. researchgate.netresearchgate.net A comparison of this compound with other members of this family reveals both conserved features and unique differences.
The defining feature of this class is the N-terminal consensus sequence -YYGNGL-, though some variations exist. This compound possesses this motif, but with a unique substitution of Valine for Leucine. researchgate.net This variation, while minor, can influence the bacteriocin's activity spectrum and potency.
Table 1: Comparison of this compound with Other Pediocin-like Bacteriocins
| Bacteriocin | Producer Organism | N-Terminal Sequence | Molecular Mass (Da) |
|---|---|---|---|
| This compound | Lactobacillus plantarum C19 | K-Y-Y-G-N-G-V -S-C... | ~3,845 |
| Pediocin PA-1 | Pediococcus acidilactici | K-Y-Y-G-N-G-L -S-C... | ~4,629 |
| Enterocin A | Enterococcus faecium | K-Y-Y-G-N-G-L -H-C... | ~4,829 |
| Leucocin A | Leuconostoc gelidum | K-T-Y-G-N-G-V -S-C... | ~4,617 |
| Sakacin P | Lactobacillus sakei | K-Y-Y-G-N-G-V -H-C... | ~4,579 |
Data compiled from multiple sources. researchgate.netfrontiersin.orgnih.govunimib.it
This comparative analysis highlights that while this compound belongs to a well-defined family of bacteriocins, it possesses unique structural characteristics that distinguish it from its relatives. researchgate.net The functionality and specificity of these immunity proteins are often linked, with cross-immunity primarily observed when the bacteriocins or their corresponding immunity proteins belong to the same sequence-based subgroup. nih.gov
Compound Reference Table
Biosynthesis and Genetic Determinants of Plantaricin C19 Production
Gene Cluster Identification and Organization
In Lactobacillus plantarum strain LL441, the genetic locus responsible for Plantaricin C production has been identified on an 18 kbp contig located on a large plasmid, pLL441-1, which is 55.3 kbp in size. biorxiv.org This locus consists of six genes arranged in an operon-like structure that includes the structural gene for the bacteriocin (B1578144) precursor and additional genes that encode the machinery for its maturation, export, and the producer cell's immunity. biorxiv.org
| Gene Name (in L. plantarum LL441) | Putative Function |
| plnC | Structural gene for Plantaricin C prepeptide |
| lanM-like gene | Post-translational modification (maturation) |
| Four downstream genes | ABC-type transporter components (export and immunity) |
The structural gene for Plantaricin C is designated plnC. biorxiv.org This gene encodes a 58-amino acid precursor peptide, which is biologically inactive. biorxiv.org The prepeptide is composed of two distinct domains: a 31-amino acid N-terminal leader peptide and a 27-amino acid C-terminal core peptide that will become the mature, active bacteriocin. biorxiv.org A characteristic feature of this leader peptide is the presence of a double-glycine (GG) motif at its C-terminus, which serves as a recognition site for processing and transport machinery. biorxiv.org
Plantaricin C is a lantibiotic, and its maturation involves significant post-translational modifications. biorxiv.org Downstream of the plnC structural gene, a gene encoding a LanM-like protein has been identified. biorxiv.org LanM proteins are bifunctional enzymes typical in the biosynthesis of class II lantibiotics. They are responsible for both the dehydration of serine and threonine residues and the subsequent cyclization reactions that form the characteristic lanthionine (B1674491) and β-methyllanthionine rings of the mature peptide. biorxiv.org The solution structure of mature Plantaricin C contains one dehydroalanine, one lanthionine, and three β-methyl-lanthionine residues, all formed through this enzymatic process. biorxiv.org
The export of Plantaricin C from the producer cell is handled by a dedicated transport system. biorxiv.org The gene cluster contains four genes located downstream of the modification gene that encode components of an ATP-binding cassette (ABC) transporter. biorxiv.org For many bacteriocins that have a double-glycine-type leader peptide, the associated ABC transporter not only facilitates the secretion of the peptide across the cell membrane but also cleaves off the leader peptide in the process. researchgate.netscielo.br This dual function ensures that the active bacteriocin is released outside the cell and prevents any toxic accumulation within the cytoplasm. neliti.com
To protect itself from the antimicrobial action of its own bacteriocin, the producing organism synthesizes a specific immunity protein. researchgate.net The Plantaricin C gene cluster includes genes that likely constitute this immunity machinery. biorxiv.org These genes are typically found downstream of the structural gene. researchgate.net Immunity proteins are often small, membrane-associated proteins that specifically recognize and neutralize the bacteriocin, preventing it from damaging the producer cell's membrane. scienceasia.org The precise mechanism of immunity for Plantaricin C is tied to the components encoded within its gene cluster, likely involving one or more of the proteins encoded by the ABC transporter operon. biorxiv.org
Transcriptional and Translational Regulation of Biosynthesis
The biosynthesis of many class II bacteriocins, including plantaricins, is often tightly regulated by a quorum-sensing (QS) system. nih.govmdpi.com This regulatory network allows the bacteria to initiate bacteriocin production only when the cell population reaches a certain density. mdpi.com This process is typically controlled by a three-component regulatory system encoded by a dedicated operon. asm.org This system includes:
An induction factor (IF) : A small signaling peptide that is secreted and accumulates in the environment. mdpi.com
A histidine protein kinase (HPK) : A membrane-bound sensor that detects the extracellular concentration of the IF. mdpi.commdpi.com
A response regulator (RR) : A cytoplasmic protein that, upon activation by the HPK, binds to promoter regions to activate the transcription of the bacteriocin operons. mdpi.commdpi.com
In several Lactobacillus plantarum strains, such as C11 and NC8, this regulatory cascade is well-documented, with the plnABCD operon often encoding the IF (PlnA), HPK (PlnB), and RRs (PlnC and PlnD). scielo.brmdpi.com When the IF (PlnA) reaches a threshold concentration, it binds to and activates the HPK (PlnB), which in turn phosphorylates the RRs (PlnC/PlnD). mdpi.com The activated RRs then induce the transcription of all pln operons, including the one responsible for their own synthesis, creating a powerful auto-induction loop. nih.govcsic.es While this quorum-sensing model is characteristic of plantaricins, the specific regulatory genes governing the unique lantibiotic Plantaricin C cluster have not been explicitly detailed in available research.
Heterologous Expression Systems for Recombinant Plantaricin C19 Production
Heterologous expression, which involves cloning the genetic determinants of a compound into a different host organism, is a common strategy to increase the yield of bacteriocins and to facilitate their purification and study. biorxiv.orgneliti.com Various systems have been successfully used for the production of other plantaricins. For instance, Plantaricin 423 has been expressed in Saccharomyces cerevisiae, and Plantaricin F has been produced in Escherichia coli. scielo.brneliti.com The expression of the circular bacteriocin plantacyclin B21AG was achieved in a probiotic strain of L. plantarum WCFS1 by cloning the seven genes required for its maturation, immunity, and secretion into a shuttle vector. nih.govnih.gov
These expression systems offer advantages such as rapid growth, high protein yields, and simplified purification processes. neliti.com However, successful production often depends on species-specific factors, such as the compatibility of promoters. nih.gov Despite the successful recombinant production of many related bacteriocins, there are no specific reports in the surveyed scientific literature detailing the heterologous expression of this compound.
Genetic Engineering Approaches for Enhanced Production or Modified Peptides
Low yields of bacteriocins from natural fermentation processes often limit their commercial viability. frontiersin.org Genetic engineering offers promising strategies to overcome this limitation by enhancing production and enabling the creation of novel peptide variants with tailored properties. biorxiv.org These approaches primarily involve the use of heterologous expression systems and site-directed mutagenesis.
Heterologous Expression for Enhanced Production
One of the primary strategies to boost bacteriocin production is through heterologous expression, which involves cloning the bacteriocin-producing genes into a host organism capable of high-level protein expression. biorxiv.org While specific studies detailing the heterologous expression of the complete this compound gene cluster are not extensively documented, the general methodology has been successfully applied to numerous other class IIa bacteriocins. frontiersin.orgbiorxiv.org
Commonly used heterologous hosts for bacteriocin production include bacteria such as Escherichia coli and Lactococcus lactis, as well as yeast like Pichia pastoris. cabidigitallibrary.orgbiorxiv.org The choice of the expression system is critical and depends on factors such as the complexity of the bacteriocin's biosynthesis and the potential for post-translational modifications. For instance, the successful expression of other plantaricins, like plantacyclin B21AG in Lactobacillus plantarum WCFS1, demonstrates the feasibility of using related lactic acid bacteria as efficient production hosts. nih.gov This approach can lead to significantly higher yields compared to the native producer. biorxiv.org
A typical workflow for the heterologous expression of this compound would involve:
Identification and isolation of the this compound gene cluster from Lactobacillus plantarum C19.
Cloning of the gene cluster into a suitable expression vector.
Transformation of the vector into a selected heterologous host.
Optimization of fermentation conditions to maximize the production of the recombinant this compound.
The table below outlines potential heterologous expression systems that could be adapted for enhanced this compound production, based on successful reports with other bacteriocins.
| Host Organism | Expression Vector | Potential Advantages |
| Escherichia coli | pET series | High cell density, rapid growth, well-established genetics. |
| Lactococcus lactis | pNZ series | Food-grade status, efficient secretion systems. |
| Pichia pastoris | pPICZ series | Eukaryotic expression, high levels of secreted protein. |
| Lactobacillus plantarum | pTRKH2 | Probiotic nature, GRAS status, suitable for food applications. nih.gov |
Site-Directed Mutagenesis for Modified Peptides
Site-directed mutagenesis is a powerful technique used to introduce specific changes into the amino acid sequence of a protein, allowing for the creation of modified peptides with altered characteristics. Current time information in Sacramento, CA, US. This can include enhanced antimicrobial activity, a broader spectrum of action, or increased stability. While specific reports on the site-directed mutagenesis of this compound are scarce, studies on other class IIa bacteriocins, such as curvacin A, have demonstrated the potential of this approach. Current time information in Sacramento, CA, US.
By targeting specific amino acid residues, researchers can investigate structure-function relationships and design bacteriocins with improved properties. For example, modifications in the hinge region or the N-terminal domain of class IIa bacteriocins have been shown to impact their activity and specificity. Current time information in Sacramento, CA, US.
Potential applications of site-directed mutagenesis for this compound could include:
Enhanced Antimicrobial Activity: Substituting key amino acids to increase the peptide's affinity for the target cell membrane.
Broadened Spectrum of Action: Modifying the peptide to be effective against a wider range of pathogenic bacteria.
Increased Stability: Replacing susceptible amino acids to improve resistance to proteases or extreme pH conditions.
The following table provides hypothetical examples of modified this compound peptides that could be generated through site-directed mutagenesis, along with their potential altered functions.
| Original Residue (Position) | Substituted Residue | Potential Altered Function |
| Glycine (in hinge region) | Alanine | Altered flexibility and membrane insertion. |
| Lysine (in N-terminal) | Arginine | Enhanced positive charge and target cell binding. |
| Methionine | Leucine | Increased resistance to oxidation. |
Mechanistic Investigations of Plantaricin C19 Biological Activity
Elucidation of Molecular Targets in Susceptible Microorganisms
The primary target of Plantaricin C19 and other class IIa bacteriocins is the cell membrane of susceptible bacteria. researchgate.netunimi.it The interaction with and subsequent disruption of the cell membrane is a key aspect of their antimicrobial activity.
Interactions with Bacterial Cell Membranes and Permeabilization Studies
The biological activity of this compound is initiated by its adsorption to the cell surface of target microorganisms. researchgate.net This interaction is pH-dependent and can be diminished by treating the bacterial cells with lipase (B570770) or lysozyme, suggesting the involvement of lipid and peptidoglycan components in the initial binding. researchgate.netresearchgate.net The adsorption of this compound to Listeria grayi has been observed to decrease in the presence of salts. researchgate.netnih.gov
There are conflicting reports regarding the precise mechanism of action of this compound following its binding to the cell membrane. Some studies indicate that this compound exerts a bacteriostatic effect on sensitive cells, such as Listeria grayi, without causing the loss of intracellular components like K+, Mg2+, or UV-absorbing materials. researchgate.netnih.govpsu.ac.th This suggests that the bacteriocin (B1578144) may inhibit bacterial growth without causing immediate cell lysis.
In contrast, other research on class IIa bacteriocins, and some plantaricins in general, points towards a bactericidal mode of action involving pore formation in the cytoplasmic membrane. researchgate.netunimi.itscielo.br This pore formation leads to the dissipation of the proton motive force, disruption of the transmembrane potential and/or pH gradient, and leakage of intracellular contents, ultimately resulting in cell death. psu.eduscielo.brmdpi.com Two models have been proposed for this pore formation: the "barrel-stave" model, where the bacteriocin monomers insert into the membrane to form a pore, and the "carpet" model, where the bacteriocins accumulate on the membrane surface, causing destabilization and micellization. researchgate.netkemdikbud.go.id
Effects on Intracellular Components and Metabolic Pathways
While direct studies on the effects of this compound on intracellular components and metabolic pathways are limited, research on other plantaricins provides some insights. For instance, Plantaricin BM-1 has been shown to inhibit the growth of Escherichia coli K12 through a bacteriostatic mechanism that involves acting on the cell wall surface and leading to its collapse. plos.orgnih.gov Proteomic analysis revealed that Plantaricin BM-1 treatment altered the expression of proteins involved in peptidoglycan synthesis and various metabolic pathways, including those for amino acids, glyoxylate, and dicarboxylate. plos.orgnih.gov
Another study on Plantaricin Q7's effect on Listeria monocytogenes biofilms found that it impacted purine (B94841) metabolism, aminoacyl tRNA biosynthesis, and ABC transport. mdpi.com Specifically, purine and amino acid metabolism were identified as common pathways affected by this plantaricin. mdpi.com For other class IIa bacteriocins, it has been reported that the dissipation of the proton motive force leads to a depletion of ATP and blocks the active transport of amino acids. psu.edu
Receptor-Mediated Binding and Specificity Determination
The specificity of class IIa bacteriocins is largely determined by their interaction with specific receptors on the target cell membrane. For many bacteriocins in this class, the mannose phosphotransferase system (man-PTS) has been identified as the receptor. unit.no The C-terminal region of these bacteriocins is thought to be responsible for target specificity, as it competes with the intact peptide for binding sites on the target membrane. scielo.brnih.gov While this compound binds to both sensitive and insensitive Gram-positive bacteria, suggesting some non-specific attachment, the presence of a specific receptor is likely crucial for its antimicrobial activity. researchgate.net The initial interaction is believed to involve electrostatic interactions between the cationic bacteriocin and negatively charged molecules on the bacterial cell surface. scielo.brnih.gov
Analysis of Resistance Mechanisms in Target Microorganisms
Bacteria can develop resistance to bacteriocins. For class IIa bacteriocins that target the man-PTS, a common resistance mechanism in Listeria monocytogenes is the downregulation of the man-PTS genes. unit.no This reduces the number of receptor sites on the cell surface, thereby decreasing the bacteriocin's efficacy. It has been noted that some strains of L. monocytogenes and Staphylococcus aureus can become resistant to this compound. nih.gov The general insensitivity of Gram-negative bacteria to many bacteriocins is attributed to their outer membrane, which acts as a barrier, preventing the bacteriocin from reaching the cytoplasmic membrane. researchgate.net
Spectrum of Antimicrobial Activity of Plantaricin C19
Efficacy Against Gram-Positive Bacteria
Plantaricin C19 demonstrates notable inhibitory action against a range of Gram-positive bacteria. researchgate.netcdnsciencepub.com Its effectiveness is particularly pronounced against certain pathogenic and spoilage microorganisms commonly found in food environments.
Specificity Against Listeria monocytogenes
A significant characteristic of this compound is its potent anti-Listeria activity. researchgate.netconicet.gov.ar Research has consistently shown that this bacteriocin (B1578144) effectively inhibits the growth of various Listeria species, including the foodborne pathogen Listeria monocytogenes. researchgate.netconicet.gov.ar this compound is classified as a class IIa bacteriocin, a group known for their strong bactericidal effect against Listeria. researchgate.netnih.gov This specificity is attributed to the presence of a conserved YGNGV motif in its N-terminal region, which is characteristic of pediocin-like bacteriocins that target Listeria. researchgate.netfrontiersin.org Studies have reported a bacteriostatic action on sensitive cells of Listeria grayi. researchgate.net
Activity Against Other Foodborne Pathogens and Spoilage Bacteria
Beyond its anti-Listerial effects, this compound has been shown to inhibit other Gram-positive foodborne pathogens and spoilage bacteria. researchgate.netcdnsciencepub.com While the primary focus of many studies has been on Listeria, the broader inhibitory spectrum contributes to its potential application in food preservation. nih.govscielo.br For instance, some plantaricins have demonstrated activity against Staphylococcus aureus. nih.gov The ability to inhibit a variety of spoilage organisms enhances the shelf life of food products. researchgate.netmdpi.com
Evaluation Against Non-Pathogenic Commensals
This compound exhibits weak or no inhibitory action against many lactic acid bacteria (LAB). researchgate.netcdnsciencepub.com This selectivity is advantageous as it suggests that this compound could be used in fermented food systems without significantly harming the beneficial starter cultures. The lack of broad-spectrum destruction of commensal bacteria is a desirable trait for a targeted antimicrobial agent. nih.gov
Efficacy Against Gram-Negative Bacteria (e.g., E. coli, Salmonella spp.)
Generally, this compound, like other class IIa bacteriocins, is not effective against Gram-negative bacteria such as Escherichia coli and Salmonella spp. researchgate.netfrontiersin.org The outer membrane of Gram-negative bacteria, which contains lipopolysaccharides, acts as a barrier, preventing the bacteriocin from reaching its target on the cell membrane. researchgate.net However, it is worth noting that some other plantaricins, such as Plantaricin MG, have shown a broader inhibitory spectrum that includes Gram-negative bacteria. researchgate.net
Activity Against Fungi and Other Microorganisms
Current research on this compound has primarily focused on its antibacterial properties. There is limited specific information available regarding its activity against fungi and other microorganisms like yeasts and molds. frontiersin.org Generally, bacteriocins are known for their antibacterial action, and antifungal activity is less commonly reported for this class of compounds. semanticscholar.org
Methodologies for Susceptibility Testing and Quantitative Activity Assessment
The antimicrobial activity of this compound is typically evaluated using several established laboratory methods.
Agar (B569324) Well Diffusion Assay: This is a common method for screening and qualitative assessment of antimicrobial activity. A lawn of the indicator bacterium is prepared on an agar plate, and wells are punched into the agar. The bacteriocin solution is then added to the wells. After incubation, the diameter of the inhibition zone around the well indicates the level of antimicrobial activity. researchgate.net
Critical Dilution Method: To quantify bacteriocin activity, a two-fold serial dilution of the bacteriocin solution is prepared. Each dilution is then spotted onto a lawn of the indicator strain. The activity is expressed in arbitrary units (AU/mL), which is the reciprocal of the highest dilution showing a clear zone of inhibition. frontiersin.org
Microtiter Plate Assay: This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the bacteriocin that prevents visible growth of the target microorganism. nih.gov In this assay, serial dilutions of the bacteriocin are prepared in a 96-well microtiter plate, and a standardized suspension of the indicator bacteria is added to each well. frontiersin.org The plate is incubated, and bacterial growth is measured, often by spectrophotometry. nih.gov
Table 1: Antimicrobial Spectrum of this compound
| Target Microorganism | Type | Efficacy | References |
|---|---|---|---|
| Listeria monocytogenes | Gram-Positive Pathogen | High | researchgate.netresearchgate.netconicet.gov.ar |
| Other Listeria spp. | Gram-Positive Pathogen | High | researchgate.netcdnsciencepub.comresearchgate.net |
| Other Gram-Positive Spoilage Bacteria | Gram-Positive | Moderate | researchgate.netcdnsciencepub.com |
| Lactic Acid Bacteria (Commensals) | Gram-Positive | Low/None | researchgate.netcdnsciencepub.com |
| Escherichia coli | Gram-Negative | None | frontiersin.org |
| Salmonella spp. | Gram-Negative | Not Reported |
Table 2: Methodologies for Antimicrobial Susceptibility Testing
| Methodology | Purpose | Principle |
|---|---|---|
| Agar Well Diffusion Assay | Qualitative screening | Diffusion of bacteriocin through agar, creating an inhibition zone. |
| Critical Dilution Method | Quantitative assessment (AU/mL) | Determining the highest dilution that inhibits bacterial growth. |
Structural Activity Relationship Sar Studies of Plantaricin C19
Identification of Critical Amino Acid Residues for Bioactivity
A key feature of Plantaricin C19 is the presence of the highly conserved N-terminal consensus sequence -YYGNGL-. nih.govresearchgate.net This motif is a hallmark of pediocin-like bacteriocins and is considered critical for their anti-Listeria activity. mdpi.com Uniquely, this compound contains a valine residue in this motif instead of the more commonly found leucine, a distinction that may influence its specific activity spectrum. nih.govresearchgate.net The two tyrosine (Y) residues in this N-terminal region are aromatic amino acids, which are known to be involved in the antimicrobial activity of this class of bacteriocins. nih.gov The conserved N-terminal region is believed to be responsible for binding to the target cell membrane. nih.govmdpi.com
The primary structure of this compound, as determined by protein microsequencing, consists of 36 identified amino acids. nih.gov The high proportion of non-polar and aromatic amino acids within its sequence is thought to facilitate its interaction with and insertion into the lipid bilayer of target bacteria. mdpi.com
| Property | Description | Reference |
| Bacteriocin (B1578144) Class | Class IIa (Pediocin-like) | mdpi.com |
| Producing Strain | Lactobacillus plantarum C19 | researchgate.net |
| Molecular Weight | ~3.8 kDa | nih.govresearchgate.net |
| Key Feature | Rich in hydrophobic and basic amino acids | nih.gov |
| N-terminal Motif | Conserved pediocin-like sequence: -YYGNGL- (with a unique Valine for Leucine substitution) | nih.govresearchgate.net |
Role of Post-Translational Modifications in Activity and Conformation
This compound belongs to the Class II bacteriocins, which are distinguished by their lack of extensive post-translational modifications, unlike Class I bacteriocins (lantibiotics). mdpi.commdpi.com However, they do undergo essential processing to become active.
The bacteriocin is initially synthesized as an inactive precursor peptide, or prepeptide, which includes an N-terminal leader peptide. nih.govmdpi.com This leader sequence, which for many plantaricins is of the double-glycine type, serves to keep the bacteriocin inert within the producer cell and acts as a recognition signal for the transport machinery responsible for its secretion. nih.govresearchgate.net The leader peptide is cleaved off during the maturation process by a dedicated ABC transporter protein, which also exports the active bacteriocin out of the cell. nih.govmdpi.com
A critical, albeit minimal, post-translational modification in many Class IIa bacteriocins is the formation of a disulfide bond in the N-terminal region. nih.govmdpi.com The consensus sequence for the subgroup of bacteriocins that includes this compound is YYGNGxxCxxxxCxVNWGxA, indicating the presence of two cysteine residues. mdpi.com It is hypothesized that these cysteines form a disulfide bridge, which is crucial for stabilizing the three-dimensional structure of the N-terminal domain, thereby ensuring its proper function in target recognition and binding. mdpi.com
Mutagenesis and Peptide Engineering for Activity Modulation
While specific mutagenesis studies exclusively focused on this compound are not extensively documented, research on Class IIa bacteriocins provides a framework for understanding how its activity could be modulated. The synthesis of bacteriocin mutants and analogues is a valuable tool for elucidating structure-activity relationships. mdpi.com
Given the importance of the conserved N-terminal -YYGNGL- motif, site-directed mutagenesis of these residues would be a primary strategy for activity modulation. Altering the unique valine residue in this compound back to the more common leucine, or to other hydrophobic residues, could clarify its role in the specificity and potency of the bacteriocin. Similarly, mutating the tyrosine residues could confirm their importance in membrane interaction. nih.gov
Peptide engineering techniques, such as truncation, offer another avenue for modulation. Studies on other plantaricins have shown that truncated versions can sometimes exhibit enhanced biological activity by removing non-essential regions and improving the conformational freedom of key functional domains. mdpi.com General genome engineering methods could also be applied to the producing Lactobacillus plantarum strain to optimize the yield of this compound or to create variants. google.com These approaches could potentially lead to the development of novel peptides with enhanced stability, a broader activity spectrum, or increased potency.
Correlation Between Conformation and Biological Function
The biological function of this compound is directly correlated with its three-dimensional conformation, particularly upon interaction with the membranes of susceptible bacteria. Class IIa bacteriocins are typically unstructured in aqueous solutions but adopt a defined secondary structure in a membrane-mimicking environment. mdpi.comresearchgate.net
The general model for this class of bacteriocins proposes a structure composed of two distinct domains:
A highly conserved, cationic N-terminal domain: This region, which includes the -YYGNGL- motif, forms a three-strand antiparallel β-sheet structure that is rigidified by the conserved disulfide bond. mdpi.com This domain is primarily responsible for the initial electrostatic attraction and binding to the target cell membrane. nih.govmdpi.com The adsorption of this compound onto sensitive cells has been shown to be dependent on pH and is reduced in the presence of salts, supporting the role of electrostatic interactions in the initial binding phase. nih.govresearchgate.net
A variable, hydrophobic or amphiphilic C-terminal domain: This part of the peptide is thought to form an α-helix that inserts into the cell membrane, leading to destabilization. mdpi.com
Interestingly, the mode of action of this compound appears to deviate from the typical pore-forming mechanism described for many other bacteriocins. Studies have shown that its interaction with sensitive Listeria cells is bacteriostatic rather than bactericidal. nih.govresearchgate.net Furthermore, this interaction does not lead to a significant loss of intracellular ions (K+, Mg2+) or other small molecules, suggesting that stable, large-scale pores are not formed. nih.govresearchgate.net This indicates that while the initial binding and conformation are likely similar to other Class IIa bacteriocins, the ultimate mechanism of inhibition may be different, potentially involving the disruption of other cellular processes without causing complete membrane leakage.
| Feature | Proposed Function | Reference |
| N-Terminal β-sheet | Target recognition and membrane binding | nih.govmdpi.com |
| C-Terminal α-helix | Membrane insertion and destabilization | nih.govmdpi.com |
| -YYGNGL- Motif | Critical for anti-Listeria activity and binding | nih.govresearchgate.net |
| Disulfide Bond | Stabilizes the N-terminal conformation | nih.govmdpi.com |
| Overall Cationic Charge | Facilitates initial electrostatic attraction to negatively charged bacterial membranes | nih.govmdpi.com |
Methodologies for Production, Purification, and Advanced Characterization of Plantaricin C19 in Research
Fermentation Strategies and Optimization for Producer Strains
The biosynthesis of bacteriocins like Plantaricin C19 is significantly influenced by various fermentation parameters, including the composition of the growth medium, pH, and temperature. mdpi.com Production of this compound by Lactobacillus plantarum C19 is typically carried out in De Man, Rogosa and Sharpe (MRS) broth. researchgate.netplos.org While specific optimization data for the C19 strain is detailed within broader purification studies, research on other L. plantarum strains provides insight into key factors that can be manipulated to enhance bacteriocin (B1578144) yield. mdpi.comjst.go.jp
The production of bacteriocins generally follows primary metabolite kinetics, where the peptide is synthesized during the active growth phase and diminishes as the culture enters the stationary phase. mdpi.com Optimization strategies, therefore, focus on creating an environment that supports robust bacterial growth. Key factors include the types of nitrogen and carbon sources. For instance, studies on L. plantarum ST13BR showed that meat extract and yeast extract were effective nitrogen sources, while certain carbon sources like maltose (B56501) at a 2% (w/v) concentration maximized production. jst.go.jp The addition of surfactants such as Tween 80 has also been shown to increase bacteriocin production by over 50% in some cases. jst.go.jp
Table 1: Factors Influencing Bacteriocin Production in Lactobacillus plantarum Strains This table summarizes findings from research on L. plantarum strains, which can be applied to optimize this compound production.
| Factor | Condition | Observation | Reference |
| Nitrogen Source | Meat Extract or Yeast Extract | Stimulated bacteriocin production (6,400 AU/ml). | jst.go.jp |
| Tryptone as sole source | Resulted in 50% activity (3,200 AU/ml). | jst.go.jp | |
| Carbon Source | 2% (w/v) Maltose | Maximal bacteriocin production (6,400 AU/ml). | jst.go.jp |
| 4% (w/v) Maltose | Led to a 50% reduction in activity. | jst.go.jp | |
| Surfactant | Tween 80 in MRS broth | Increased bacteriocin production by over 50%. | jst.go.jp |
| Temperature | 30°C | Optimal for maximal activity (6,400 AU/ml) in L. plantarum ST13BR. | jst.go.jp |
| pH | Acidic pH (2 to 6) | This compound activity is stable within this range. | researchgate.net |
Downstream Processing and Purification Techniques
Following fermentation, a systematic downstream process is employed to isolate and purify this compound from the complex culture supernatant. This process involves extraction, concentration, and high-resolution chromatographic separation.
The initial step in purifying this compound involves separating the bacteriocin from the producer cells and culture medium. A highly effective method is a pH-dependent adsorption-desorption technique. researchgate.netnih.gov In this procedure, the bacteriocin is first adsorbed onto the surface of the producing L. plantarum C19 cells and subsequently released by adjusting the pH to an acidic level. researchgate.netnih.gov
Following this initial extraction, the cell-free supernatant containing the bacteriocin is concentrated. Ammonium (B1175870) sulfate (B86663) precipitation is a widely used method for this purpose. researchgate.net For this compound, the supernatant is brought to 60-80% saturation with ammonium sulfate, which causes the protein to precipitate. researchgate.netipb.ac.id The resulting protein pellets are then collected by centrifugation and redissolved in a suitable buffer, achieving a significant concentration of the crude bacteriocin. researchgate.netipb.ac.id
To achieve high purity, the concentrated crude extract undergoes further separation using liquid chromatography techniques.
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a critical and final step in the purification of this compound. researchgate.netnih.gov RP-HPLC separates molecules based on their hydrophobicity. The crude or partially purified bacteriocin is passed through a column (e.g., C12-C18) packed with a nonpolar stationary phase, and elution is carried out using a gradient of increasing organic solvent concentration. lifesciencesite.com This technique was instrumental in purifying this compound to homogeneity. researchgate.netnih.gov
Fast Protein Liquid Chromatography (FPLC): While HPLC is the documented method for this compound, FPLC is another powerful technique for protein and peptide purification. uhplcs.com FPLC operates at lower pressures than HPLC and typically uses biocompatible components, making it ideal for sensitive biomolecules like proteins. uhplcs.comlabx.com It often employs techniques like ion-exchange and size-exclusion chromatography. uhplcs.com For other plantaricins, cation-exchange chromatography has been used effectively prior to the final RP-HPLC step. researchgate.netipb.ac.id This multi-step chromatographic approach ensures the removal of contaminating proteins and other molecules.
The effectiveness of the purification process is monitored at each stage. Purity is assessed by determining the specific activity of the bacteriocin, which is the ratio of antimicrobial activity (Arbitrary Units, AU) to the total protein concentration (mg). ipb.ac.id The purification of this compound resulted in a remarkable 900-fold increase in specific activity with a final recovery yield of 15% of the original activity. researchgate.netnih.govresearchgate.net
The homogeneity of the final purified sample is confirmed using Tricine-Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (Tricine-SDS-PAGE). researchgate.net This method is optimized for separating small proteins and peptides. A successful purification of this compound would yield a single protein band on the gel, confirming its purity and allowing for an estimation of its molecular mass. researchgate.net
Table 2: Purification Profile of this compound This table outlines the results from a documented purification strategy for this compound.
| Purification Step | Total Activity (AU) | Total Protein (mg) | Specific Activity (AU/mg) | Yield (%) | Purification (Fold) | Reference |
| Culture Supernatant | 204,800 | 1,024 | 200 | 100 | 1 | researchgate.netnih.gov |
| Adsorption/Release | 51,200 | 51.2 | 1,000 | 25 | 5 | researchgate.netnih.gov |
| RP-HPLC | 30,720 | 0.17 | 180,000 | 15 | 900 | researchgate.netnih.gov |
Advanced Analytical Techniques for Structural Elucidation (beyond basic identification)
Once purified, advanced analytical methods are used to determine the precise structural characteristics of this compound.
Mass spectrometry (MS) is a cornerstone technique for the detailed characterization of peptides like this compound. It provides highly accurate information on molecular weight and can be used for amino acid sequencing.
The analysis of purified this compound by mass spectrometry determined its molecular weight to be 3845.3 Daltons. researchgate.netnih.gov This precise mass is a key identifier for the peptide.
In conjunction with MS, protein microsequencing, specifically Edman degradation, was used to determine the N-terminal amino acid sequence of the peptide. researchgate.net This analysis successfully identified 36 amino acids of this compound. researchgate.netnih.gov The sequence data revealed that this compound is rich in hydrophobic and basic amino acids, consistent with its observed properties. researchgate.netnih.gov Furthermore, the sequence analysis identified the conserved N-terminal motif -YYGNGL-, with the unique substitution of Valine for Leucine, which is characteristic of pediocin-like (class IIa) bacteriocins. researchgate.netnih.gov
Table 3: Structural Characteristics of this compound Determined by Advanced Analytics
| Analytical Technique | Finding | Significance | Reference |
| Mass Spectrometry | Molecular Weight: 3845.3 Da | Provides precise mass for identification and characterization. | researchgate.netnih.gov |
| Protein Microsequencing | Determined the sequence of 36 amino acids. | Elucidated the primary structure of the peptide. | researchgate.netnih.gov |
| Sequence Analysis | Rich in hydrophobic and basic amino acids. | Explains the peptide's physical and chemical properties. | researchgate.netnih.gov |
| Sequence Comparison | Contains pediocin-like motif (-YYGNGL-). | Classifies this compound as a class IIa bacteriocin. | nih.govresearchgate.netnih.gov |
Nuclear Magnetic Resonance (NMR) for Conformational and Interaction Studies
Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for determining the three-dimensional structure of peptides like this compound in various environments. NMR studies on class IIa bacteriocins have consistently revealed that these peptides are largely unstructured in aqueous solutions. However, in the presence of membrane-mimicking environments, such as organic solvents like trifluoroethanol (TFE) or lipid micelles like dodecylphosphocholine (B1670865) (DPC), they adopt a well-defined conformation essential for their antimicrobial activity. conicet.gov.arcore.ac.uk
Research on pediocin-like bacteriocins such as leucocin A, sakacin P, and curvacin A has elucidated a common structural architecture. conicet.gov.arcore.ac.uknih.gov This architecture consists of two distinct domains:
A highly conserved, cationic N-terminal domain: This region typically forms a three-stranded antiparallel β-sheet, stabilized by a conserved disulfide bond. conicet.gov.arcore.ac.uk This domain is crucial for the initial interaction with the target cell membrane and for binding to specific receptors like the mannose phosphotransferase system (man-PTS). conicet.gov.arasm.org
A variable, amphiphilic or hydrophobic C-terminal domain: This part of the peptide forms an α-helical structure that is responsible for penetrating the target cell membrane, leading to pore formation and cell death. nih.govcapes.gov.br A flexible hinge region often separates the N-terminal and C-terminal domains, allowing for conformational adaptability. conicet.gov.ar
While a high-resolution NMR structure specifically for this compound is not available in the public domain, its classification as a pediocin-like bacteriocin strongly suggests it adopts this conserved two-domain, hairpin-like structure upon interacting with bacterial membranes. nih.gov NMR is not only used to determine the static structure but also to study the dynamics of the peptide and its interactions with membrane models, providing critical insights into its mechanism of action. asm.org
Table 1: Representative NMR Structural Features of Class IIa (Pediocin-like) Bacteriocins in Membrane-Mimicking Environments
| Bacteriocin | N-Terminal Domain (Residues) | Structural Motif | C-Terminal Domain (Residues) | Structural Motif | Reference |
| Leucocin A | 2-16 | Three-stranded antiparallel β-sheet | 17-31 | Amphiphilic α-helix | nih.gov |
| Sakacin P | 1-17 | Three-stranded antiparallel β-sheet | 18-33 | Amphiphilic α-helix | nih.gov |
| Curvacin A | 2-15 | S-shaped β-sheet like domain | 19-24 & 29-39 | Two α-helices (polar & amphiphilic) | core.ac.uk |
| Carnobacteriocin B2 | Disordered | Random coil | 18-39 | Amphiphilic α-helix | core.ac.uk |
Circular Dichroism for Secondary Structure Analysis
Circular Dichroism (CD) spectroscopy is an essential and widely used technique for the rapid analysis of a peptide's secondary structure content (e.g., α-helix, β-sheet, random coil). mdpi.com For this compound and its analogs, CD is particularly valuable for monitoring conformational changes induced by different solvent conditions, which simulates the transition from an aqueous environment to the bacterial membrane. scispace.comnih.gov
CD studies consistently show that in aqueous buffer at neutral pH, pediocin-like bacteriocins exhibit a spectrum characteristic of a random coil, indicating a lack of stable secondary structure. core.ac.uknih.gov However, upon introduction into a membrane-mimicking environment such as TFE or DPC micelles, the CD spectrum undergoes a dramatic change. researchgate.netnih.gov It shifts to one with distinct negative bands around 208 and 222 nm, which are the hallmarks of an α-helical conformation. capes.gov.brnih.gov This structural transition from a disordered state to a partially or fully helical structure is a critical step in the peptide's mode of action, allowing it to insert into and disrupt the target membrane. researchgate.net
The analysis of CD spectra allows for the quantitative estimation of the secondary structure content. This data corroborates the more detailed three-dimensional structures obtained from NMR, confirming the induction of α-helical structures in the C-terminal region upon membrane interaction. researchgate.net
Table 2: Typical Conformational Changes of a Pediocin-like Bacteriocin (Pediocin PA-1) Observed by Circular Dichroism (CD) Spectroscopy
| Environment | Predominant Secondary Structure | Key Spectral Features | Interpretation | Reference |
| Aqueous Buffer (pH 7) | Random Coil | Strong negative band near 200 nm | Unstructured in solution | scispace.com |
| Trifluoroethanol (TFE) / Water | α-helix and β-sheet | Negative bands at ~208 nm and ~222 nm | Adoption of folded, active conformation | scispace.comnih.gov |
| DPC Micelles | α-helix and β-sheet | Negative bands at ~208 nm and ~222 nm | Structure induced by membrane-mimicking surface | researchgate.net |
Non Clinical and Non Human Applications of Plantaricin C19 Research
Food Preservation Technologies
The primary non-clinical application of Plantaricin C19 lies in food preservation. As a natural antimicrobial peptide, it offers a potential alternative to chemical preservatives, addressing the growing consumer demand for clean-label food products. openmicrobiologyjournal.com this compound is a class IIa bacteriocin (B1578144), a group known for their strong anti-Listeria activity. nih.govresearchgate.net
Application in Dairy Products
Research has highlighted the potential of plantaricins, including those similar to C19, in enhancing the safety of dairy products. nih.gov For instance, bacteriocins produced by Lactobacillus plantarum strains isolated from dairy sources like goat milk and cheese have shown inhibitory activity against pathogens. researchgate.netnih.gov this compound's effectiveness against Listeria species makes it a valuable candidate for application in various dairy products where this pathogen is a concern. nih.gov The stability of some plantaricins in milk further supports their potential use in this sector. researchgate.net
Application in Meat and Poultry Products
The meat and poultry industry is another significant area for the application of this compound. Bacteriocins from Lactobacillus plantarum have been investigated for their ability to control spoilage and pathogenic bacteria in meat products. nih.govnih.gov this compound's demonstrated anti-Listeria activity is particularly relevant, as Listeria monocytogenes is a major food safety concern in ready-to-eat meat and poultry items. nih.govunimol.it Research on other plantaricins has shown their effectiveness in reducing pathogenic bacteria in beef meatballs and other meat products. scialert.netdocsdrive.com The application of plantaricin-producing cultures or purified bacteriocins could help extend the shelf life and improve the microbiological safety of these products. nih.gov
Application in Fermented Foods and Beverages
Lactobacillus plantarum strains, the source of this compound, are naturally present in a variety of fermented foods and beverages, including fermented cucumbers, from which the C19 strain was originally isolated. researchgate.netnih.govscielo.br This inherent presence suggests a natural compatibility and potential for use as a protective culture in these products. Plantaricins can help control the growth of undesirable bacteria during fermentation, ensuring product quality and safety. nih.gov For instance, L. plantarum strains producing bacteriocins with broad inhibitory activity have been isolated from traditional fermented products like the Mexican beverage pulque. nih.gov
Agricultural Applications (e.g., Biocontrol in Crop Systems, Animal Feed Additives)
The application of this compound and other bacteriocins from Lactobacillus plantarum extends to agriculture. In crop systems, these bacteriocins have potential as biocontrol agents to combat plant pathogens. Furthermore, L. plantarum strains are being explored as probiotics in animal feed. researchgate.net The production of antimicrobial peptides like this compound by these probiotic strains can contribute to a healthier gut microbiota in livestock, potentially reducing the need for antibiotics. cabidigitallibrary.org Bacteriocins from L. plantarum have also been considered for controlling pathogens relevant to agriculture, such as those causing bovine mastitis. sciepub.com
Veterinary Microbiology Research (e.g., Combating Animal Pathogens)
In the field of veterinary microbiology, this compound and related bacteriocins are being researched for their potential to combat animal pathogens. jmb.or.kr The antimicrobial activity of plantaricins against a range of bacteria, including those pathogenic to animals, makes them a subject of interest. unair.ac.iddntb.gov.ua For example, bacteriocins from L. plantarum have shown inhibitory effects against pathogens like Staphylococcus aureus and E. coli, which can cause infections in livestock. unair.ac.id The use of bacteriocins could offer an alternative to conventional antibiotics in veterinary medicine, helping to address the issue of antibiotic resistance.
Development of Research Tools and Molecular Probes
Due to its specific mode of action and target specificity, this compound has the potential to be developed into a research tool. Its interaction with the cell membranes of sensitive bacteria can be studied to understand membrane physiology and the mechanisms of antimicrobial action. nih.gov The unique amino acid sequence of this compound, which identifies it as a pediocin-like bacteriocin, provides a basis for structure-function relationship studies. nih.govresearchgate.net By understanding how it interacts with its target cells, researchers can potentially design more potent and specific antimicrobial agents.
Environmental and Bioremediation Applications
Research into the direct environmental and bioremediation applications of the chemical compound this compound is currently limited. The bulk of scientific inquiry has focused on its role as a biopreservative in the food industry. However, the characteristics of this compound and the broader capabilities of its producing organism, Lactobacillus plantarum C19, suggest potential in related non-clinical and non-human fields, such as agriculture and aquaculture, as well as the detoxification of environmental contaminants.
Potential Agricultural Applications
The use of bacteriocins like this compound presents a promising alternative to conventional antibiotics in agriculture. researchgate.netcabidigitallibrary.org Plantaricin peptides could be applied to combat microbial infections and contaminations on crops, potentially reducing the development of antibiotic resistance. researchgate.netcabidigitallibrary.org While specific studies on the efficacy of this compound against particular plant pathogens are not extensively documented, the known antimicrobial activity of Lactobacillus plantarum strains against a variety of spoilage and pathogenic bacteria suggests a potential application in biocontrol. cabidigitallibrary.orgnih.gov The development of biological preparations for organic agriculture is an active area of research, and bacteriocins from L. plantarum are considered for their potential to manage the microbial balance in agricultural environments.
Potential in Aquaculture
The aquaculture industry is increasingly looking to probiotics and their antimicrobial products to manage fish and shellfish diseases. Probiotic bacteria are explored as biological control agents in aquaculture environments. dergipark.org.tr For instance, dietary supplementation with certain Lactobacillus plantarum strains has been shown to improve resistance to infections by pathogens like Vibrio parahaemolyticus, which can cause significant problems in shrimp aquaculture. unimi.it Although research has not specifically focused on this compound, its potent anti-Listeria and broader Gram-positive inhibitory action indicates a potential use in controlling pathogenic bacteria in aquaculture systems. cdnsciencepub.comnih.gov A bacteriocin from Lactobacillus plantarum JY22, isolated from the intestine of a golden carp, demonstrated a strong bactericidal effect against Bacillus cereus, a known foodborne pathogen that can also be present in aquatic environments. nih.gov
Bioremediation Potential of the Producing Organism
The organism that produces this compound, Lactobacillus plantarum (now reclassified as Lactiplantibacillus plantarum), is being investigated for its bioremediation capabilities. mdpi.comnih.gov There is emerging research into the ability of certain Lactic Acid Bacteria (LAB) to detoxify and degrade environmental chemical pollutants. mdpi.com Studies have shown that some strains of Lpb. plantarum have the potential to bind Bisphenol A (BPA) and various pesticides. mdpi.com This suggests a role for the bacterium itself as a bioremediation tool to remove harmful chemicals from the environment. mdpi.comdntb.gov.ua While this action is attributed to the bacterial cell rather than the this compound peptide alone, it represents a significant environmental application of the source organism.
Antimicrobial Spectrum and Characteristics
This compound is a pediocin-like, Class IIa bacteriocin produced by Lactobacillus plantarum C19, a strain originally isolated from fermented cucumbers. nih.govcdnsciencepub.comnih.gov It is a heat-stable peptide with a molecular mass of approximately 3.8 kDa. nih.govnih.gov Its primary and most studied application is as a natural food preservative due to its strong inhibitory action against the foodborne pathogen Listeria monocytogenes and other Listeria species. cdnsciencepub.comnih.govfrontiersin.org
Below is a table summarizing the known antimicrobial activity of this compound and other related plantaricins.
| Bacteriocin | Producing Strain | Target Microorganisms | Potential Application Area |
| This compound | Lactobacillus plantarum C19 | Inhibits Listeria spp. and other Gram-positive bacteria. cdnsciencepub.comnih.gov | Food Preservation nih.govcdnsciencepub.com |
| Plantaricin 423 | Lactobacillus plantarum 423 | Active against Bacillus cereus, Clostridium sporogenes, Enterococcus faecalis, Listeria spp., and Staphylococcus spp. mdpi.com | Food Preservation mdpi.com |
| Plantaricin LPL-1 | Lactobacillus plantarum LPL-1 | Inhibits Staphylococcus aureus, Listeria monocytogenes, Bacillus pumilus, and various Lactobacillus species. frontiersin.org | Food Industry frontiersin.org |
| Plantaricin JY22 | Lactobacillus plantarum JY22 | Effective against Bacillus cereus cells and spores. nih.gov | Food Safety, Aquaculture nih.gov |
The stability of this compound under various pH and temperature conditions further supports its potential utility in diverse environmental settings beyond food preservation. researchgate.net
Future Perspectives and Emerging Research Avenues for Plantaricin C19
Exploration of Novel Plantaricin C19 Producer Strains and Variants
The original producer of this compound, Lactobacillus plantarum C19, was isolated from fermented cucumbers. nih.govscielo.brresearchgate.net This niche suggests that similar fermented vegetable environments could be fertile ground for discovering novel strains that produce this compound or its variants. Bioprospecting in diverse fermented foods, such as olives, sausages, and dairy products, where L. plantarum is prevalent, may yield new producer strains with potentially enhanced production capabilities or unique regulatory mechanisms. nih.govmdpi.comfrontiersin.org
The identification of new variants is crucial, as even minor changes in the amino acid sequence can alter a bacteriocin's antimicrobial spectrum, stability, and specific activity. While this compound is known, other class IIa plantaricins like Plantaricin 423 and LPL-1 have been identified from different L. plantarum strains, indicating natural diversity within this bacteriocin (B1578144) family. frontiersin.org Future research could focus on screening new isolates for genetic markers associated with this compound production and subsequently characterizing the antimicrobial properties of any new variants discovered.
Advanced Bioengineering and Synthetic Biology for Improved Performance and Specificity
The gene-encoded nature of bacteriocins makes them prime candidates for modification through bioengineering and synthetic biology. mdpi.com Although the complete bacteriocin operon for this compound has not been fully sequenced, future determination of its genetic cluster is a critical first step. nih.gov Once identified, techniques such as site-directed mutagenesis could be employed to enhance the performance of this compound.
Key targets for modification include:
Specificity: The C-terminal region of class IIa bacteriocins is linked to target cell specificity. asm.orgresearchgate.net Altering amino acids in this region could broaden the antimicrobial spectrum to include other foodborne pathogens or, conversely, narrow it to avoid interference with beneficial microbiota. nih.gov
Stability and Potency: The N-terminal region, containing the conserved YGNGV motif, is vital for activity. researchgate.net Modifications here, or to the disulfide bridge, could enhance stability in different pH or temperature conditions, making it more robust for food processing applications.
Overproduction: Heterologous expression in food-grade hosts like Lactococcus lactis or yeast such as Saccharomyces cerevisiae offers a promising avenue for overcoming the low yields often seen in native producers. asm.orgnih.gov This approach allows for constitutive or inducible overproduction, making industrial-scale manufacturing more economically viable. oup.com
Systems Biology and Omics Approaches in this compound Research
Understanding the complex regulatory networks that govern this compound production is essential for optimizing its yield. Systems biology, integrating various "omics" disciplines, provides a holistic view of the producing organism.
Genomics and Transcriptomics: Sequencing the genome of L. plantarum C19 will reveal the complete plantaricin gene cluster and its regulatory elements. mdpi.com Transcriptomics (e.g., via real-time PCR or RNA-Seq) can identify the environmental conditions and quorum-sensing signals that trigger gene expression, as has been shown for other plantaricins. asm.orgmdpi.com
Proteomics and Metabolomics: These approaches can identify proteins and metabolites associated with bacteriocin production and the cellular response to stress. openmicrobiologyjournal.com This information can be used to understand the mechanism of action and to rationally design fermentation media and conditions that maximize yield. researchgate.net
Bioinformatic Tools: Advanced algorithms and databases like BAGEL4 are being used for "genome mining" to discover novel bacteriocin gene clusters in sequenced bacterial genomes without the need for culturing. mdpi.comfrontiersin.org This could accelerate the discovery of new this compound variants or entirely new class IIa bacteriocins.
Integration into Multi-Component Antimicrobial Strategies
The effectiveness of this compound can be amplified by using it in combination with other antimicrobial agents, a concept known as hurdle technology. nih.gov This approach can broaden the inhibitory spectrum, reduce the required concentration of individual agents, and potentially minimize the development of microbial resistance.
Potential synergistic combinations include:
With Other Bacteriocins: Some L. plantarum strains naturally produce multiple bacteriocins that act synergistically. mdpi.comresearchgate.net Combining purified this compound with other plantaricins (e.g., two-peptide class IIb bacteriocins) or bacteriocins from other lactic acid bacteria could result in enhanced antimicrobial activity.
With Other Preservatives: The antimicrobial action of this compound could be enhanced when used with other hurdles such as organic acids (acetate, lactate), which are also produced by L. plantarum, or with physical treatments. ekb.eg
With Permeabilizing Agents: The efficacy of many bacteriocins against Gram-negative bacteria is limited by their outer membrane. Using this compound with agents that permeabilize this membrane could extend its activity to important pathogens like E. coli and Salmonella. frontiersin.org
Challenges and Opportunities in Scale-Up and Industrial Application for Non-Clinical Use
The transition of this compound from the laboratory to industrial application, primarily in food preservation, presents both challenges and significant opportunities.
Challenges:
Low Yield and High Cost: Bacteriocin production by wild-type strains is often low, and the downstream purification process can be complex and expensive, hindering commercial viability. nih.govoup.comportlandpress.com
Regulatory Approval: Gaining regulatory approval for a new food preservative is a rigorous and lengthy process. Although many class IIa bacteriocins are considered promising, only a few, like nisin, have achieved widespread approval. asm.orgopenmicrobiologyjournal.com
Development of Resistance: As with any antimicrobial, there is a potential for target pathogens to develop resistance over time. nih.gov
Opportunities:
Consumer Demand for Natural Preservatives: There is a strong market demand for "clean label" foods that are minimally processed and free from chemical preservatives. Bacteriocins like this compound fit perfectly into this trend as a natural and safe alternative. nih.govopenmicrobiologyjournal.com
Potent Anti-Listeria Activity: Listeria monocytogenes is a major food safety concern. The proven high efficacy of this compound and other class IIa bacteriocins against this pathogen makes it a highly valuable tool for the food industry. asm.orgnih.gov
Technological Advances: Advances in fermentation technology, downstream processing, and genetic engineering are making bacteriocin production more efficient and cost-effective. mdpi.com Strategies like solid-state fermentation and the use of optimized, low-cost media from agro-industrial by-products are being explored. researchgate.netmdpi.com
Biopreservation Systems: this compound can be applied not just as a purified additive but also by using the producer strain, L. plantarum C19, as part of a protective starter culture in fermented foods, contributing to safety and shelf-life extension. nih.gov
Q & A
Q. What standardized methodologies are recommended for purifying Plantaricin C19 from Lactobacillus cultures?
this compound purification typically involves ammonium sulfate precipitation followed by ion-exchange chromatography and reverse-phase HPLC. Confirmation of purity and molecular weight is achieved via MALDI-TOF mass spectrometry and SDS-PAGE. For reproducibility, experimental protocols should detail buffer conditions (e.g., pH, ionic strength) and column specifications, as exemplified in studies comparing this compound with related bacteriocins like Plantaricin LPL-1 . Ensure characterization includes N-terminal sequencing to validate structural integrity, referencing established protocols for class IIa bacteriocins .
Q. How is the antimicrobial activity of this compound quantitatively assessed against Gram-positive pathogens?
Minimum inhibitory concentration (MIC) assays using microdilution broth methods are standard. Key steps include:
- Preparing serial dilutions of this compound in sterile 96-well plates.
- Inoculating with target pathogens (e.g., Listeria monocytogenes) at ~10⁶ CFU/mL.
- Incubating under optimal growth conditions (e.g., 37°C for 24 hours). Results should report MIC50/90 values and include positive controls (e.g., nisin). Statistical analysis (e.g., ANOVA) must account for biological replicates .
Q. What molecular techniques are employed to confirm the genetic basis of this compound production?
PCR amplification of the pln gene cluster using species-specific primers is critical. Sequencing and BLAST alignment against databases (e.g., NCBI) confirm homology. Southern blotting or whole-genome sequencing may further validate gene presence and operon organization .
Advanced Research Questions
Q. How can researchers address discrepancies in reported MIC values for this compound across studies?
Contradictions often arise from variations in:
- Strain specificity : Target pathogen subspecies (e.g., Staphylococcus aureus MRSA vs. MSSA).
- Culture conditions : pH, temperature, and media composition affecting bacteriocin stability.
- Purification fidelity : Impurities in semi-purified extracts may artificially lower MICs. To resolve, standardize protocols using CLSI guidelines and include raw data (e.g., growth curves) in supplementary materials .
Q. What experimental designs optimize the yield of this compound in heterologous expression systems?
Strategies include:
- Promoter engineering : Using strong, inducible promoters (e.g., P_tac) in E. coli or Lactococcus hosts.
- Fusion tags : His-tags for simplified purification, though cleavage may alter activity.
- Fermentation optimization : DOE (Design of Experiments) to test variables like agitation rate, temperature, and induction timing. Validate yields via comparative SDS-PAGE and bioactivity assays against native producers .
Q. How do structural modifications of this compound influence its mechanism of action and resistance evolution?
Employ site-directed mutagenesis to alter key residues (e.g., in the YGNGV motif) and assess:
- Membrane interaction : Fluorescence assays with lipid vesicles mimicking target membranes.
- Resistance frequency : Passage experiments to quantify mutation rates in pathogens exposed to sub-inhibitory concentrations. Cross-reference with structural models (e.g., NMR or AlphaFold predictions) to correlate changes with function .
Methodological Guidance for Data Analysis and Presentation
Q. What statistical approaches are appropriate for analyzing dose-response data in this compound studies?
Use nonlinear regression (e.g., log-logistic models) to calculate IC₅₀ values. Report confidence intervals and apply corrections for multiple comparisons (e.g., Tukey’s HSD). For omics data (e.g., transcriptomics), apply false discovery rate (FDR) controls .
Q. How should researchers present comparative sequence data for this compound variants?
Include multiple sequence alignment figures (e.g., Clustal Omega outputs) with annotations for conserved domains (e.g., bacteriocin_IIa Pfam domains). Tabulate percentage identity matrices and highlight residues critical to antimicrobial activity .
Tables for Data Synthesis
Table 1. Key Parameters for this compound Purification
| Step | Conditions | Yield (%) | Purity (HPLC) |
|---|---|---|---|
| Ammonium Sulfate | 40–80% saturation, pH 6.5 | 60–70 | 30–40 |
| Ion-Exchange | DEAE Sepharose, 20 mM Tris-HCl | 50–55 | 70–75 |
| Reverse-Phase HPLC | C18 column, 0.1% TFA/ACN gradient | 25–30 | ≥95 |
Table 2. Reported MIC Values for this compound Against Common Pathogens
| Pathogen | MIC Range (μg/mL) | Study Conditions | Reference |
|---|---|---|---|
| Listeria monocytogenes | 8–16 | pH 6.0, 37°C, BHI broth | |
| Staphylococcus aureus | 32–64 | pH 7.2, 30°C, TSB medium |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
